N1-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-N2-(o-tolyl)oxalamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]-N'-(2-methylphenyl)oxamide
• InChI: InChI=1S/C23H30N4O3/c1-17-6-4-5-7-20(17)25-23(29)22(28)24-16-21(27-12-14-30-15-13-27)18-8-10-19(11-9-18)26(2)3/h4-11,21H,12-16H2,1-3H3,(H,24,28)(H,25,29)
• InChI Key: QMPMTKFZELTQNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCOCC3
• Molecular Formula: C23H30N4O3
• Molecular Weight: 410.5 g/mol

Description

This compound is an oxalamide derivative, which is a type of compound that contains an oxalamide group (CONH2)2. It also contains a dimethylamino group, which is a functional group consisting of a nitrogen atom attached to two methyl groups and one other group. The compound also has a tolyl group, which is a functional group derived from toluene and has the general formula CH3C6H4-R.

Scientific Research Applications

Related Compounds and Their Applications

• Organic Synthesis and Catalysis

  • Compounds with structures similar to N1-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-N2-(o-tolyl)oxalamide are often explored in the context of organic synthesis, including the development of novel synthetic methodologies. For example, the use of dimethylformamide as a carbon monoxide source in palladium-catalyzed aminocarbonylations demonstrates the role of dimethylamino-containing compounds in facilitating complex organic reactions (Wan et al., 2002).

• Pharmacological Research

  • Research into neurokinin-1 receptor antagonists suitable for both intravenous and oral administration highlights the interest in morpholino and dimethylamino groups for developing therapeutics with improved water solubility and oral bioavailability (Harrison et al., 2001).

• Material Science and Coordination Chemistry

  • The synthesis and structure analysis of compounds containing morpholine and dimethylamino groups, such as [2-(4,4-dimethyl-2-oxazoline)-5-methylphenyl] methylphenyltin bromide, are of interest in the field of material science and coordination chemistry for the development of novel materials with potential electronic or catalytic applications (Jastrzebski et al., 1991).

• Biochemical and Biomedical Applications

  • The exploration of fluorescent probes for hypoxic cells using compounds with dimethylamino and morpholine moieties underscores the utility of these functional groups in the development of diagnostic tools and the study of cellular environments (Feng et al., 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some oxalamide derivatives have shown antibacterial activities.